N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-oxo-2-(piperidin-1-yl)acetamide
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Description
N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-oxo-2-(piperidin-1-yl)acetamide is a useful research compound. Its molecular formula is C16H20N6O3 and its molecular weight is 344.375. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
The compound has been involved in studies focusing on the synthesis of novel isoxazolines and isoxazoles derived from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition reactions. These compounds were characterized by various spectroscopic methods, indicating their potential for further biological and chemical studies (Rahmouni et al., 2014).
Antimicrobial Activity
Some derivatives related to this compound have shown antimicrobial activities. For instance, compounds synthesized from 2-(-piperidin-1-yl) acetamide exhibited novel arylidene derivatives with potential antimicrobial properties (Khalil et al., 2017). Another study synthesized new heterocycles incorporating the antipyrine moiety from a similar key intermediate, showing antimicrobial potential (Bondock et al., 2008).
Antitumor Activity
Research into the antitumor activities of related compounds has been promising. For instance, novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives synthesized from related compounds exhibited significant antitumor activity against various cell lines, with some derivatives showing comparable effects to doxorubicin (Albratty et al., 2017).
Neuroprotective and Enzyme Inhibition
Derivatives of the compound have also been investigated for their neuroprotective properties and enzyme inhibition potential. For example, 2-(piperazin-1-yl)N-(1H-pyrazolo[3,4-b]pyridin-3-yl)acetamides have been described as selective and potent inhibitors of acetylcholinesterase (AChE) and amyloid β aggregation, offering a multifunctional therapeutic approach for Alzheimer's disease (Umar et al., 2019).
Coordination Complexes and Antioxidant Activity
The synthesis and characterization of coordination complexes incorporating pyrazole-acetamide derivatives have been explored, with studies showing significant antioxidant activity. These findings highlight the potential for developing novel antioxidant agents (Chkirate et al., 2019).
Properties
IUPAC Name |
N-[5-methyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-oxo-2-piperidin-1-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N6O3/c1-10-9-13(23)19-16(17-10)22-12(8-11(2)20-22)18-14(24)15(25)21-6-4-3-5-7-21/h8-9H,3-7H2,1-2H3,(H,18,24)(H,17,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VILQVNPZIUKJQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C(=O)N3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.